Cas no 2021388-12-3 (3-amino-1-(2-cyclobutoxyethyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-(2-cyclobutoxyethyl)-1,2-dihydropyridin-2-one
• CAS No: 2021388-12-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6445080
• PubChem ID: 165874058
• Update Time: 2025-06-11

3-amino-1-(2-cyclobutoxyethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-cyclobutoxyethyl)-1,2-dihydropyridin-2-one
• EN300-1111985
• 2021388-12-3

• Inchi： 1S/C11H16N2O2/c12-10-5-2-6-13(11(10)14)7-8-15-9-3-1-4-9/h2,5-6,9H,1,3-4,7-8,12H2
• InChI Key： KUPYKOOJIBLHIJ-UHFFFAOYSA-N
• SMILES： O(CCN1C=CC=C(C1=O)N)C1CCC1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-amino-1-(2-cyclobutoxyethyl)-1,2-dihydropyridin-2-one

Introduction to 3-amino-1-(2-cyclobutoxyethyl)-1,2-dihydropyridin-2-one (CAS No. 2021388-12-3)

3-amino-1-(2-cyclobutoxyethyl)-1,2-dihydropyridin-2-one (CAS No. 2021388-12-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the dihydropyridine class, which is well-known for its role in various pharmacological applications, particularly in cardiovascular and neurological treatments. The presence of both an amino group and a cyclobutoxyethyl side chain in its molecular structure imparts distinct chemical properties that make it a promising candidate for further research and development.

The molecular structure of 3-amino-1-(2-cyclobutoxyethyl)-1,2-dihydropyridin-2-one can be described as a fused heterocyclic system consisting of a dihydropyridine core substituted with an amino group at the 3-position and a 2-cyclobutoxyethyl moiety at the 1-position. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy. The dihydropyridine ring is particularly interesting because it is known to exhibit calcium channel modulation properties, making this compound a candidate for therapeutic applications in conditions related to calcium dysregulation.

In recent years, there has been growing interest in the development of novel dihydropyridine derivatives as potential therapeutic agents. The incorporation of functional groups such as the amino group and the cyclobutoxyethyl side chain into the dihydropyridine scaffold can significantly influence the compound's pharmacokinetic and pharmacodynamic properties. For instance, the amino group can serve as a site for further chemical modifications, allowing for the synthesis of more complex derivatives with enhanced biological activity. Additionally, the cyclobutoxyethyl side chain may contribute to improved solubility and bioavailability, which are crucial factors in drug development.

One of the most compelling aspects of 3-amino-1-(2-cyclobutoxyethyl)-1,2-dihydropyridin-2-one is its potential role in addressing neurological disorders. Dihydropyridines have been extensively studied for their ability to interact with neurotransmitter systems, particularly in the context of pain management and neuroprotection. The structural features of this compound suggest that it may have interactions with receptors or enzymes involved in these pathways. For example, studies have shown that certain dihydropyridine derivatives can modulate the activity of voltage-gated calcium channels, which are implicated in various neurological conditions such as epilepsy and migraine headaches.

Furthermore, the amino group in 3-amino-1-(2-cyclobutoxyethyl)-1,2-dihydropyridin-2-one provides a versatile platform for further derivatization, enabling researchers to explore its potential as a lead compound for drug discovery. The ability to introduce additional functional groups or modify existing ones allows for fine-tuning of biological activity. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can lead to significant differences in efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have also contributed to a deeper understanding of the pharmacological properties of 3-amino-1-(2-cyclobutoxyethyl)-1,2-dihydropyridin-2-one. These tools have enabled researchers to predict how this compound might interact with biological targets at the molecular level. For instance, computational studies have suggested that the dihydropyridine core could bind to specific pockets on enzymes or receptors, while the amino group and cyclobutoxyethyl side chain could engage in hydrogen bonding or hydrophobic interactions. Such insights are invaluable for designing more effective derivatives with improved pharmacological profiles.

The synthesis of 3-amino-1-(2-cyclobutoxyethyl)-1,2-dihydropyridin-2-one presents both challenges and opportunities for synthetic chemists. The construction of the dihydropyridine ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the 2-cyclobutoxyethyl side chain necessitates careful selection of synthetic routes to avoid unwanted byproducts. However, recent developments in synthetic methodologies have made it possible to achieve these transformations more efficiently than ever before.

In conclusion,3-amino-1-(2-cyclobutoxyethyl)-1,2-dihydropyridin-2-one (CAS No. 2021388-12-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a promising candidate for further exploration in areas such as cardiovascular disease treatment and neurological disorders. As research continues to uncover new applications for this molecule,3-amino-1-(2-cyclobutoxyethyl)-1,2-dihydropyridin-2-one is likely to play an important role in developing novel therapeutic agents.